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Compound of Interest

Compound Name: 3-Fluoro-2-iodopyridine

Cat. No.: B136646 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
3-Fluoro-2-iodopyridine is a halogenated pyridine derivative increasingly utilized as a key

building block in the synthesis of complex organic molecules, particularly in the pharmaceutical

and agrochemical industries. Its unique electronic and steric properties make it a valuable

synthon for introducing the fluoropyridyl moiety into target structures. However, the presence of

reactive halogen substituents necessitates a thorough understanding of its potential hazards

and the implementation of rigorous safety protocols. This guide provides an in-depth overview

of the safety and handling precautions for 3-Fluoro-2-iodopyridine, compiled from available

safety data sheets and chemical literature.

Hazard Identification and Classification
3-Fluoro-2-iodopyridine is classified as a hazardous substance. The primary routes of

exposure are inhalation, skin contact, and eye contact. It is crucial to handle this compound

with appropriate personal protective equipment in a well-ventilated area.

GHS Hazard Classification:

Acute Toxicity, Oral (Category 4), H302: Harmful if swallowed.

Skin Irritation (Category 2), H315: Causes skin irritation.
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Serious Eye Damage (Category 1), H318: Causes serious eye damage.

Acute Toxicity, Inhalation (Category 2), H330: Fatal if inhaled.

Acute Toxicity, Dermal (Category 2), H310: Fatal in contact with skin.

Specific target organ toxicity - single exposure (Category 3), Respiratory system, H335: May

cause respiratory irritation.

Signal Word: Danger

Hazard Pictograms:

alt text

Physical and Chemical Properties
A summary of the key physical and chemical properties of 3-Fluoro-2-iodopyridine is

presented in the table below. This information is essential for safe storage, handling, and

experimental design.
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Property Value Reference

CAS Number 146141-04-0 [1][2]

Molecular Formula C₅H₃FIN

Molecular Weight 222.99 g/mol

Appearance Off-white to light yellow solid [2]

Melting Point Not specified

Boiling Point 203.1°C at 760 mmHg [1]

Density 2.046 g/cm³ (Predicted) [2]

Flash Point 76.6°C [1]

pKa -0.58 ± 0.10 (Predicted) [2]

Storage Temperature
2–8 °C under inert gas

(nitrogen or Argon)
[2]

Safe Handling and Storage
Proper handling and storage procedures are critical to minimize the risk of exposure and

ensure the stability of 3-Fluoro-2-iodopyridine.

Personal Protective Equipment (PPE)
Eye/Face Protection: Wear chemical safety goggles and a face shield.

Skin Protection: Wear protective gloves (e.g., nitrile rubber) and a lab coat. Ensure that skin

is not exposed.

Respiratory Protection: Use a certified respirator with an appropriate cartridge if working in a

poorly ventilated area or when generating dust or aerosols.

Engineering Controls
Work in a well-ventilated laboratory, preferably within a chemical fume hood.
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Ensure that an eyewash station and a safety shower are readily accessible.

Handling Procedures
Avoid contact with skin, eyes, and clothing.

Do not breathe dust or vapor.

Wash hands thoroughly after handling.

Keep away from heat, sparks, and open flames.

Storage
Store in a tightly closed container in a cool, dry, and well-ventilated area.

Store under an inert atmosphere (e.g., nitrogen or argon).[2]

Keep away from incompatible materials such as strong oxidizing agents.

First-Aid Measures
In the event of exposure, immediate medical attention is required. Follow these first-aid

measures:

If Swallowed: Call a POISON CENTER or doctor/physician if you feel unwell. Rinse mouth.

If on Skin: Gently wash with plenty of soap and water. Immediately remove all contaminated

clothing.

If Inhaled: Remove person to fresh air and keep comfortable for breathing. Immediately call a

POISON CENTER or doctor/physician.

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing. Immediately call a POISON CENTER or doctor/physician.

Experimental Workflow for Safe Handling
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The following diagram illustrates a logical workflow for the safe handling of 3-Fluoro-2-
iodopyridine, from procurement to disposal. Adherence to this workflow is essential for

minimizing risks in a laboratory setting.
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Caption: Safe handling workflow for 3-Fluoro-2-iodopyridine.
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Toxicological Information
Detailed toxicological studies for 3-Fluoro-2-iodopyridine are limited. The available safety

data sheets indicate that it is harmful if swallowed and fatal if inhaled or in contact with skin.

The primary health effects are summarized in the table below.

Exposure Route Health Effect

Oral Harmful if swallowed.

Dermal Fatal in contact with skin. Causes skin irritation.

Inhalation Fatal if inhaled. May cause respiratory irritation.

Eye Contact Causes serious eye damage.

No quantitative data on LD50 or LC50 values were found in the public domain.

Disposal Considerations
Dispose of 3-Fluoro-2-iodopyridine and its containers in accordance with local, regional, and

national regulations. It should be treated as hazardous waste. Do not allow it to enter drains or

waterways.

Conclusion
3-Fluoro-2-iodopyridine is a valuable reagent in chemical synthesis but poses significant

health risks if not handled properly. A thorough understanding of its hazards, strict adherence to

safety protocols, and the use of appropriate personal protective equipment are paramount for

its safe use in a research and development setting. All personnel handling this compound

should be fully trained on its potential dangers and the necessary safety precautions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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